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Compound of Interest

2-(3-Chloro-4-
Compound Name:
fluorophenoxy)ethanamine

CAS No.: 883524-07-0

Cat. No.: B3293037

Get Quote

\ J

Document Control:

e Compound: 2-(3-Chloro-4-fluorophenoxy)ethanamine (typically supplied as Hydrochloride)
[11[2]

o CAS Registry Number: 914086-51-4 (HCI salt)[2]

» Role: Senior Application Scientist

Executive Summary & Chemical Identity

This guide provides an in-depth technical analysis of 2-(3-Chloro-4-
fluorophenoxy)ethanamine, a halogenated primary amine building block used extensively in
medicinal chemistry for the synthesis of bioactive scaffolds (e.g., GPCR ligands, kinase
inhibitors).

Unlike standard safety data sheets (SDS) that provide generic categorical data, this document
synthesizes structure-activity relationships (SAR) and practical handling experience. The
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presence of the primary amine combined with a lipophilic halogenated ether tail creates
specific bioavailability and toxicology profiles that researchers must navigate carefully.

Chemical Specifications

Property Specification

IUPAC Name 2-(3-Chloro-4-fluorophenoxy)ethan-1-amine
Common Form Hydrochloride Salt

CAS Number 914086-51-4 (HCI)

Molecular Formula CsHoCIFNO[1][2] - HCI

Molecular Weight 226.08 g/mol (Salt); 189.61 g/mol (Free Base)
Appearance White to off-white crystalline solid (Salt)
Solubility Soluble in Water, DMSO, Methanol; Sparingly

soluble in DCM (Salt)

Hazard Identification & Toxicology (GHS)

Scientist's Note: Do not underestimate the corrosivity of this compound. While the phenoxy
ether moiety adds lipophilicity, the primary ethylamine tail (

) renders the free base highly caustic to mucous membranes.

GHS Classification[3][4]

o Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).[3][4]
e Serious Eye Damage: Category 1.[3]
» Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[5]

o Specific Target Organ Toxicity (SE): Category 3 (Respiratory Irritation).[5]

Mechanistic Toxicology

The danger lies in the "Amine-Halogen Dual Threat":
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» Corrosivity: The unprotonated amine (if generated in situ) rapidly saponifies membrane
lipids, causing immediate necrosis.

e Permeation: The 3-chloro-4-fluoro substitution pattern increases the compound's lipophilicity

(

), facilitating rapid dermal absorption compared to non-halogenated analogues.

Emergency Response Protocols

This section outlines a self-validating workflow for accidents. The logic prioritizes neutralization
prevention (do not neutralize on tissue) and dilution.

Exposure Response Workflow

EXPOSURE INCIDENT

Identify Contact Type
SKIN CONTACT EYE CONTACT INHALATION
(Corrosive) (Immediate Damage) (Lung Edema Risk)
1. Drench with H20 (15 min) 1. Force Eyelids Open 1. Move to Fresh Air
2. Remove Contaminated Clothing 2. Rinse with Saline/H20 (15 min) 2. 100% Oxygen if hypoxic
3. Do NOT Neutralize 3. Consult Ophthalmologist 3. Monitor for delayed edema

SEEK MEDICAL ATTENTION

Provide CAS: 914086-51-4

Click to download full resolution via product page

Figure 1: Decision logic for emergency response to corrosive amine exposure.
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Handling, Storage, & Stability

Core Directive: Primary amines are notorious "CO:2 scavengers." They react with atmospheric
carbon dioxide to form carbamates, which appear as unexpected impurity peaks in NMR/LCMS
and alter stoichiometry.

The "Inert-Atmosphere" Protocol

o Storage: Store at 2—8°C under Argon or Nitrogen. The hydrochloride salt is hygroscopic;
moisture uptake will lead to hydrolysis or clumping, affecting molarity calculations.

e Weighing:
o Allow the vial to equilibrate to room temperature before opening (prevents condensation).
o Weigh quickly; if handling >500mg, use a glovebox or glovebag.

e Solvent Compatibility:
o Avoid: Acetone or Ketones (forms imines/Schiff bases rapidly).

o Preferred: Methanol, Ethanol, DMF, DMSO.

Incompatibility Matrix

Reagent Class Interaction Risk Outcome

Rapid exothermic acylation

Acid Chlorides/Anhydrides High ]
(Runaway risk).
o ] Oxidation of amine to N-oxide
Strong Oxidizers High
or cleavage.
) Formation of carbamate salts
Atmospheric CO2 Moderate

(Solid crust formation).

Analytical Characterization (QC)

For drug development, verifying the integrity of the halogenated motif is critical. The fluorine
atom provides a unique handle for NMR validation.
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NMR Signature
e H NMR (DMSO-de):

o Look for the ethylene bridge: Two triplets (or broad multiplets) around 6 3.0-4.2 ppm.
o Aromatic Region: The 3-chloro-4-fluoro pattern is distinct. The fluorine coupling (
) will split the proton signals on the ring.
e 19F NMR:

o Expect a singlet (or doublet if H-coupled) in the range of -110 to -130 ppm (typical for Ar-
F). This is the fastest purity check.

LC-MS Methodology

e Column: C18 Reverse Phase (e.g., Waters XBridge).
» Mobile Phase: Water/Acetonitrile + 0.1% Formic Acid.

o Note: Do not use TFA if isolating; it forms strong ion pairs with the amine.
o Detection: ESI+ Mode. Expect

=190.04 (Free base mass). The Chlorine isotope pattern (

) will show a characteristic 3:1 ratio at M+2.

Synthesis & Application Context

This compound is a nucleophilic building block. In drug design, the 3-chloro-4-fluorophenoxy
moiety is often used as a "bioisostere" for other lipophilic aryl groups to improve metabolic
stability (blocking para-oxidation) and potency.

Common Reaction Workflow
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2-(3-Cl-4-F-phenoxy) Neutralization ‘( Base Treatment Reactive Free Amine
ethanamine (HCI) 'Ue.g., DIPEA/TEA) (In Situ)

Electrophile
(R-COCI/ R-Br)

Nucleophilic Attack

Target Scaffold
(Amide/Amine)

Click to download full resolution via product page

Figure 2: Activation workflow for synthetic applications. The HCI salt must be neutralized in situ
to release the nucleophilic amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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